4-(4-Ethoxyphenyl)-2-methylbut-3-yn-2-ol

• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 4-(4-ethoxyphenyl)-2-methylbut-3-yn-2-ol
• InChI: InChI=1S/C13H16O2/c1-4-15-12-7-5-11(6-8-12)9-10-13(2,3)14/h5-8,14H,4H2,1-3H3
• InChI Key: PZXCWKOYEJCAEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C#CC(C)(C)O

Description

4-(4-Ethoxyphenyl)-2-methylbut-3-yn-2-ol is a tertiary propargyl alcohol derivative characterized by a 4-ethoxyphenyl substituent at the terminal carbon of a but-3-yn-2-ol backbone. The ethoxy group (–OCH₂CH₃) at the para position of the phenyl ring distinguishes it from analogs with alternative substituents (e.g., methoxy, bromo, or heterocyclic moieties). This compound’s structure combines the rigidity of the alkyne bond with the steric and electronic effects of the ethoxyphenyl group, making it relevant in synthetic organic chemistry, catalysis, and materials science.

Comparison with Similar Compounds

4-(4-Methoxyphenyl)-2-methylbut-3-yn-2-ol

• Molecular Formula : C₁₂H₁₄O₂
• Molecular Weight : 190.24 g/mol
• Physical State : Crystalline solid (based on crystallography data) .
• Key Features: Crystal Structure: Antiparallel packing with C–H···π interactions stabilizes the lattice . Synthesis: Not explicitly detailed, but crystallographic data confirm structural integrity .

4-(4-Bromophenyl)-2-methylbut-3-yn-2-ol

• Molecular Formula : C₁₁H₁₁BrO
• Molecular Weight : 231.1 g/mol (calculated)
• CAS Number : 76347-62-1 .
• Key Features :
  • Electrophilic Character : The bromo substituent (–Br) introduces electron-withdrawing effects, altering reactivity in cross-coupling reactions.
• Comparison : The bromo analog’s higher molecular weight and polarizability contrast with the ethoxy derivative’s electron-donating properties, influencing solubility and catalytic applications.

Heterocyclic Derivatives

4-(5-Chloro-2-phenylbenzofuran-3-yl)-2-methylbut-3-yn-2-ol

• Molecular Formula : C₁₉H₁₅ClO₂
• Molecular Weight : 310.07 g/mol
• Synthesis Yield : 62% via gold-catalyzed alkynylative cyclization .
• Key Features :
  • Benzofuran Core : Enhances π-conjugation and rigidity, suitable for optoelectronic materials.
• Comparison : The benzofuran moiety introduces a planar heterocyclic system, diverging from the ethoxyphenyl analog’s simpler aromatic structure.

4-(2-Isobutylbenzofuran-3-yl)-2-methylbut-3-yn-2-ol

• Molecular Formula : C₁₆H₁₈O₂
• Molecular Weight : 256.1 g/mol
• Physical State : Yellow oil .
• Comparison : The isobutyl group (–CH₂CH(CH₂)₂) increases hydrophobicity, contrasting with the ethoxy derivative’s polar ether linkage.

Complex Derivatives with Functionalized Backbones

4-(6-(1-Amino-2-(3,5-Difluorophenyl)ethyl)-5-Bromopyridin-2-yl)-2-methylbut-3-yn-2-ol

• Molecular Formula : C₂₀H₁₉BrF₂N₂O
• Molecular Weight : 397.09 g/mol (MS data) .
• Key Features :
  • Pyridine and Indazole Moieties : Enable coordination with transition metals or biomolecular targets.
• Comparison : The ethoxyphenyl derivative’s simplicity contrasts with this compound’s multifunctional design, which is tailored for pharmaceutical applications.

Data Tables

Table 1: Comparative Physicochemical Properties

Compound Name	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Physical State	Synthesis Yield	Key Structural Feature	Reference
4-(4-Ethoxyphenyl)-2-methylbut-3-yn-2-ol	–OCH₂CH₃	C₁₃H₁₆O₂	216.27	Not Reported	N/A	Ethoxy-substituted phenyl	N/A
4-(4-Methoxyphenyl)-2-methylbut-3-yn-2-ol	–OCH₃	C₁₂H₁₄O₂	190.24	Crystalline	N/A	Antiparallel crystal packing
4-(4-Bromophenyl)-2-methylbut-3-yn-2-ol	–Br	C₁₁H₁₁BrO	231.1	Solid	N/A	Bromo substituent
4-(5-Chloro-2-phenylbenzofuran-3-yl)-...	Benzofuran-Cl	C₁₉H₁₅ClO₂	310.07	Yellow solid	62%	Heterocyclic rigidity

Key Research Findings

Substituent Effects :

• Electron-donating groups (e.g., –OCH₃, –OCH₂CH₃) enhance solubility in polar solvents, whereas electron-withdrawing groups (e.g., –Br) favor electrophilic reactivity .
• Steric bulk from ethoxy groups may hinder crystallization compared to smaller substituents like methoxy .

Structural Diversity :

• Heterocyclic analogs (e.g., benzofuran derivatives) exhibit enhanced thermal stability and π-conjugation, making them suitable for materials science .

Synthetic Utility :

• Gold-catalyzed methods enable efficient synthesis of propargyl alcohol derivatives, with yields exceeding 60% in multicomponent reactions .